Cas no 879053-71-1 (1-(2-fluorophenyl)-4-(4-methylpiperidin-1-yl)sulfonylpiperazine)

• Product Name: 1-(2-fluorophenyl)-4-(4-methylpiperidin-1-yl)sulfonylpiperazine
• CAS No: 879053-71-1
• MF: C₁₆H₂₄FN₃O₂S
• MW: 341.444066047668
• CID: 5924604
• PubChem ID: 6499788
• Update Time: 2025-08-05

1-(2-fluorophenyl)-4-(4-methylpiperidin-1-yl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-4-[(4-methyl-1-piperidinyl)sulfonyl]piperazine
• SR-01000918327
• SR-01000918327-1
• 1-(2-fluorophenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)piperazine
• F3230-0282
• VU0606167-1
• AP-124/43382990
• CCG-287387
• 1-(2-fluorophenyl)-4-(4-methylpiperidin-1-yl)sulfonylpiperazine
• AKOS000604363
• 879053-71-1

• Inchi： 1S/C16H24FN3O2S/c1-14-6-8-19(9-7-14)23(21,22)20-12-10-18(11-13-20)16-5-3-2-4-15(16)17/h2-5,14H,6-13H2,1H3
• InChI Key： ZUFPSNGQSCGUBA-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(N1CCC(CC1)C)N1CCN(CC1)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 341.15732635g/mol
• Monoisotopic Mass: 341.15732635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-fluorophenyl)-4-(4-methylpiperidin-1-yl)sulfonylpiperazine

Recent Advances in the Study of 1-(2-fluorophenyl)-4-(4-methylpiperidin-1-yl)sulfonylpiperazine (CAS: 879053-71-1)

The compound 1-(2-fluorophenyl)-4-(4-methylpiperidin-1-yl)sulfonylpiperazine (CAS: 879053-71-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonylpiperazine derivative is being investigated for its potential therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its pharmacokinetic properties, receptor binding affinity, and potential as a lead compound for drug development.

One of the key findings from recent research is the compound's high affinity for serotonin and dopamine receptors, suggesting its potential utility in treating psychiatric disorders such as schizophrenia and depression. In vitro studies have demonstrated that 1-(2-fluorophenyl)-4-(4-methylpiperidin-1-yl)sulfonylpiperazine exhibits selective binding to 5-HT2A and D2 receptors, with IC50 values in the nanomolar range. These findings are supported by molecular docking simulations, which highlight the compound's ability to fit snugly into the binding pockets of these receptors.

Further investigations into the compound's metabolic stability and bioavailability have revealed promising results. Pharmacokinetic studies in rodent models indicate that 1-(2-fluorophenyl)-4-(4-methylpiperidin-1-yl)sulfonylpiperazine has a favorable half-life and good blood-brain barrier penetration, making it a viable candidate for further preclinical development. Additionally, the compound has shown minimal off-target effects in preliminary toxicity studies, which is a critical factor for its advancement into clinical trials.

Recent synthetic chemistry efforts have also focused on optimizing the yield and purity of 1-(2-fluorophenyl)-4-(4-methylpiperidin-1-yl)sulfonylpiperazine. Novel synthetic routes have been developed to improve scalability and reduce production costs, which is essential for large-scale manufacturing. These advancements are documented in several recent patents, highlighting the growing commercial interest in this compound.

In summary, 1-(2-fluorophenyl)-4-(4-methylpiperidin-1-yl)sulfonylpiperazine (CAS: 879053-71-1) represents a promising candidate for CNS drug development. Its unique receptor binding profile, favorable pharmacokinetics, and synthetic accessibility position it as a compound of significant interest for both academic and industrial researchers. Future studies will likely focus on its efficacy in animal models of psychiatric disorders and further optimization of its pharmacological properties.